2-Hydroxy-5-(pyridin-3-yl)nicotinic acid

• Molecular Formula: C11H8N2O3
• Molecular Weight: 216.19 g/mol
• IUPAC Name: 2-oxo-5-pyridin-3-yl-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C11H8N2O3/c14-10-9(11(15)16)4-8(6-13-10)7-2-1-3-12-5-7/h1-6H,(H,13,14)(H,15,16)
• InChI Key: OJCHEFONFHZRGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=CNC(=O)C(=C2)C(=O)O

Description

2-Hydroxy-5-(pyridin-3-yl)nicotinic acid is a useful research compound. Its molecular formula is C11H8N2O3 and its molecular weight is 216.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture containing 41 g. of 1,2-dihydro-2-oxo-5-(3-pyridinyl)nicotinonitrile and 410 ml. of 50% aqueous sulfuric acid was refluxed for two hours and then poured into 1.5 kg. of a mixture of ice and water. The acidic mixture was neutralized with 35% aqueous sodium hydroxide solution and the mixture cooled. The separated solid was collected, washed with water and dried in vacuo at 80° C. to yield 47 g. of 1,2-dihydro-2-oxo-5-(3-pyridinyl)nicotinic acid which was used directly without further purification in the next step described below as Example C-2.

Synthesis routes and methods II

Procedure details

A mixture containing 41 g. of 1,2-dihydro-2-oxo-5-(3-pyridinyl)nicotinonitrile and 410 ml. of 50% aqueous sulfuric acid was refluxed for two hours and then poured into 1.5 kg. of a mixture of ice and water. The acidic mixture was neutralized with 35% aqueous hydroxide solution and the mixture cooled. The separated solid was collected, washed with water and dried in vacuo at 80° C. to yield 47 g. of 1,2-dihydro-2-oxo-5-(3-pyridinyl)nicotinic acid which was used directly without further purification in the next step described below as Example C-2.